Cas no 3173-53-3 (Cyclohexyl Isocyanate)

Cyclohexyl Isocyanate Properties

Names and Identifiers

• Isocyanatocyclohexane
• ISOCYANIC ACID CYCLOHEXYL ESTER
• chi
• Cyclohexane, isocyanato-
• cyclohexyl
• Cyclohexyl ester of isocyanic acid
• cyclohexylisocyanate(isocyanatocyclohexane)
• isocyanato-cyclohexan
• NSC 87419
• Cyclohexyl #niso-cyanate
• Isocyanatocyclohexane Isocyanic acid cyclohexyl ester CHI
• Cyclohexyl isocyanate
• c-hexylisocyanate
• cyclohexane,isocyanato
• cyclohexanyl isocyanate
• cyclohexyl-NCO
• Isocyanic acid,cyelohexyl ester
• cyclohexylisocyanate
• AI3-28283
• EN300-19006
• I0122
• EC 221-639-3
• A820971
• DTXSID8025464
• NCGC00090947-01
• cyclohexane, isocyanato
• CAS-3173-53-3
• NSC87419
• Q1147530
• E78839
• 3173-53-3
• MFCD00003840
• T699595BLW
• Epitope ID:120375
• UNII-T699595BLW
• isocyanato cyclohexane
• LS-13297
• DTXCID705464
• NCGC00090947-02
• Cyclohexyl isocyanate [UN2488] [Poison]
• HSDB 8037
• 1-isocyanato cyclohexane
• CHEBI:136604
• cyclohexane isocyanate
• NCGC00257788-01
• NS00010287
• UN2488
• AKOS000119299
• NSC-87419
• SCHEMBL8620
• Tox21_200234
• UN 2488
• CHEMBL26886
• Cyclohexyl isocyanate, 98%
• NCGC00090947-03
• Isocyanato-cyclohexane
• Isocyanic acid, cyclohexyl ester
• cyclohexyl-isocyanate
• AB00329
• EINECS 221-639-3
• STL146740
• F2190-0543
• +Expand

• MDL： MFCD00003840
• InChIKey： KQWGXHWJMSMDJJ-UHFFFAOYSA-N
• Inchi： 1S/C7H11NO/c9-6-8-7-4-2-1-3-5-7/h7H,1-5H2
• SMILES： C1CCC(CC1)N=C=O
• BRN： 507983

Computed Properties

• Exact Mass: 125.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 125.084
• Heavy Atom Count: 9
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• LogP: 1.65490
• PSA: 29.43000
• Refractive Index: 1.454-1.456
• Water Partition Coefficient: decompose
• Boiling Point: 175°C
• Melting Point: -80 ºC
• Vapor Pressure: 1.83 psi ( 20 °C)
• Flash Point: 53 ºC
• Color/Form: colorless liquid
• Stability/Shelf Life: Stability Flammable. Incompatible with water, strong oxidizing agents, alcohols, strong bases, amines, acids, copper alloys, aluminium. May polymerize if exposed to moisture.
• Solubility: Not available
• Sensitiveness: Moisture Sensitive
• Density: 0.98

Cyclohexyl Isocyanate Security Information

• Symbol: GHS02 GHS06 GHS08
• RTECS：NQ8650000
• WGK Germany：2
• Safety Term：6.1
• Safety Instruction： S26-S28-S36/37-S45-S57-S36/37/39-S29-S28A-S23-S16
• Packing Group：I
• Packing Group：I
• Risk Phrases：R10; R21/22; R26; R34; R42; R50
• Hazard Level：6.1
• Dangerous goods sign： T+
• Hazardous Material transportation number：UN 2488 6.1/PG 1
• Hazard Statement： H226,H302,H312,H315,H317,H319,H330,H334,H335
• Warning Statement： P260,P280,P284,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：I
• Risk Phrases： R10;R21/22;R26;R34;R42;R50
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1
• FLUKA BRAND F CODES：10-19-21

Cyclohexyl Isocyanate Customs Data

• HS CODE：29291090
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides